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Compound of Interest

Compound Name: Dihexyl ether

Cat. No.: B091206 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic and physical

properties of dihexyl ether. The information is curated for professionals in research, science,

and drug development who require precise data for modeling, process design, and safety

assessments. This document summarizes key quantitative data, details relevant experimental

methodologies, and provides visualizations to clarify complex processes.

Core Thermodynamic and Physical Properties
Dihexyl ether, a colorless liquid with the chemical formula C₁₂H₂₆O, is characterized by its low

volatility and miscibility with many organic solvents.[1] A summary of its key physical and

thermodynamic properties is presented below.

Physical Properties of Dihexyl Ether
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Property Value Conditions

Molecular Weight 186.33 g/mol

Boiling Point 228-229 °C at 1 atm[2]

Melting Point -43 °C [3]

Density 0.793 g/mL at 25 °C[2]

Refractive Index 1.4204 at 20°C (n20/D)[4]

Vapor Pressure 0.0461 mmHg at 25 °C[5]

Flash Point 78 °C Closed cup[4]

Thermodynamic Properties of Dihexyl Ether
Property Value Conditions

Critical Temperature (Tc) 665 ± 7 K

Critical Pressure (Pc) 1.44 ± 0.04 MPa

Note: Experimental data for the heat capacity and enthalpy of vaporization of dihexyl ether are

not readily available in the surveyed literature. However, general methods for their

determination are well-established and are described in the "Experimental Protocols" section.

For estimation purposes, data for structurally similar n-alkanes can be considered. The heat

capacity of liquid n-alkanes shows a predictable trend with chain length and temperature.[6][7]

Experimental Protocols
The accurate determination of thermodynamic properties is crucial for the reliable application of

chemical data. Below are detailed methodologies for key experiments relevant to the properties

of dihexyl ether.

Determination of Heat Capacity (Cₚ) by Calorimetry
The heat capacity of a liquid can be determined using various calorimetric techniques.

Adiabatic calorimetry and differential scanning calorimetry (DSC) are two common and

accurate methods.
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Methodology: Adiabatic Calorimetry

Sample Preparation: A known mass of high-purity dihexyl ether is placed in a sealed

calorimetric vessel. The vessel is then placed within an adiabatic shield in a vacuum

chamber to minimize heat exchange with the surroundings.

Heating: A precisely measured amount of electrical energy (Q) is supplied to the sample

through a heater, causing a small increase in temperature (ΔT).

Temperature Measurement: The temperature of the sample is monitored with a high-

precision thermometer (e.g., a platinum resistance thermometer) before and after the energy

input.

Data Analysis: The heat capacity of the sample is calculated from the energy input and the

temperature change, after accounting for the heat capacity of the calorimeter vessel (which

is determined in a separate calibration experiment). The heat capacity at constant pressure

(Cₚ) is given by the equation: Cₚ = (Q - Q_cal) / (m * ΔT) where Q_cal is the heat absorbed

by the calorimeter, and m is the mass of the sample.

Determination of Enthalpy of Vaporization (ΔHvap)
The enthalpy of vaporization can be determined calorimetrically or indirectly from vapor

pressure measurements at different temperatures using the Clausius-Clapeyron equation.

Methodology: Calorimetric Determination

Apparatus: A vaporization calorimeter is used, which consists of a vessel containing the

liquid sample and a heater to induce vaporization. The vessel is housed within a

temperature-controlled jacket.

Procedure: A known mass of dihexyl ether is introduced into the calorimeter. The sample is

heated to its boiling point at a constant pressure. A constant power is supplied to the heater

to maintain a steady rate of vaporization.

Measurement: The mass of the vaporized liquid is determined by condensing the vapor and

weighing the condensate or by measuring the change in mass of the calorimeter. The energy

supplied by the heater over a specific time is recorded.
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Calculation: The molar enthalpy of vaporization is calculated by dividing the supplied energy

by the number of moles of the vaporized substance.

Determination of Vapor Pressure
For low-volatility liquids like dihexyl ether, static or dynamic methods can be employed to

measure vapor pressure.

Methodology: Static Method

Apparatus: A static apparatus consists of a sample cell connected to a pressure-measuring

device (e.g., a capacitance diaphragm gauge) and a vacuum system. The temperature of the

sample cell is precisely controlled.

Sample Preparation: A small amount of degassed dihexyl ether is introduced into the

sample cell. The cell is then evacuated to remove any residual air.

Equilibration: The sample is brought to the desired temperature and allowed to equilibrate, at

which point the pressure in the cell becomes constant.

Measurement: The equilibrium pressure, which is the vapor pressure of the liquid at that

temperature, is recorded. This process is repeated at various temperatures to obtain the

vapor pressure curve.

Visualizations
To aid in the understanding of the experimental workflows, the following diagrams are provided.
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Workflow for Calorimetric Determination of Enthalpy of Vaporization

Preparation

Experiment

Data Analysis

1. Prepare high-purity
dihexyl ether sample

2. Calibrate the
vaporization calorimeter

3. Introduce a known mass
of dihexyl ether into the calorimeter

4. Heat the sample to its
boiling point at constant pressure

5. Supply constant power
to maintain steady vaporization

6. Collect and measure the
mass of the condensed vapor

7. Record the energy supplied
and the mass of vaporized sample

8. Calculate the molar
enthalpy of vaporization

Click to download full resolution via product page

Caption: Workflow for the calorimetric determination of the enthalpy of vaporization.
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Workflow for Adiabatic Calorimetry for Heat Capacity Measurement

Setup

Measurement

Calculation

1. Place a known mass of
dihexyl ether in the calorimeter vessel

2. Seal the vessel and place it
in an adiabatic shield

3. Evacuate the surrounding chamber

4. Measure the initial stable temperature (T_initial)

5. Supply a precisely measured
amount of electrical energy (Q)

6. Measure the final stable temperature (T_final)

7. Calculate the temperature change (ΔT = T_final - T_initial)

8. Account for the heat capacity of the calorimeter (Q_cal)

9. Calculate the heat capacity (Cₚ) of dihexyl ether
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Caption: Workflow for determining heat capacity using adiabatic calorimetry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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